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Compound of Interest

Compound Name: Aklomide

Cat. No.: B1666742

Aklomide, chemically known as 2-chloro-4-nitrobenzamide, is a compound for which a
comprehensive public toxicological profile is not readily available in peer-reviewed literature.
While it is listed in chemical databases and supplier safety data sheets, detailed studies
outlining its acute, subchronic, and chronic toxicity, as well as its genotoxic, carcinogenic, and
reproductive effects, are scarce. This guide summarizes the currently accessible information
and highlights the significant data gaps in the toxicological profile of Aklomide.

Chemical and Physical Properties

Property Value

Chemical Formula C7HsCIN20s3

Molecular Weight 200.58 g/mol

CAS Number 3011-89-0

Appearance Solid Crystalline, Cream color
Synonyms 2-chloro-4-nitrobenzamide

Hazard Classification

Based on the Globally Harmonized System of Classification and Labelling of Chemicals (GHS),
Aklomide has been assigned the following hazard classifications[1]:

» Acute Toxicity, Oral (Category 4): Harmful if swallowed.
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 Skin Irritation (Category 2): Causes skin irritation.
o Serious Eye Irritation (Category 2): Causes serious eye irritation.

o Specific Target Organ Toxicity - Single Exposure (Category 3), Respiratory tract irritation:
May cause respiratory irritation.

This classification implies that Aklomide poses a moderate acute oral hazard and is an irritant
to the skin, eyes, and respiratory system upon single exposure. However, the underlying
experimental data and protocols for these classifications are not publicly detailed.

Toxicological Data Summary

A thorough review of available scientific literature and toxicological databases reveals a
significant lack of quantitative data for Aklomide. Specific values for key toxicological
endpoints are not published in readily accessible sources.

Table 1. Summary of Available Toxicological Endpoints for Aklomide

Toxicity ]
i Species Route Value Reference
Endpoint
Acute Oral Data Not oral Data Not
ra -
Toxicity (LDso) Available Available
Acute Dermal Data Not Data Not
- i Dermal _ -
Toxicity (LDso) Available Available
Acute Inhalation Data Not ) Data Not
o ) Inhalation ) -
Toxicity (LCso) Available Available
NOAEL Data Not Oral Data Not
ra -
(Subchronic) Available Available
NOAEL Data Not oral Data Not
ra -
(Chronic) Available Available

LDso (Lethal Dose, 50%): The dose of a substance that is lethal to 50% of a test population.
LCso (Lethal Concentration, 50%): The concentration of a substance in the air that is lethal to
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50% of a test population. NOAEL (No-Observed-Adverse-Effect Level): The highest dose or
exposure level of a substance at which no adverse effects are observed in a population.

Experimental Protocols

Due to the absence of published toxicological studies, detailed experimental protocols for the
determination of Aklomide's toxicity are not available. Standardized OECD (Organisation for
Economic Co-operation and Development) guidelines are typically followed for such
assessments. A general overview of what these protocols would entail is provided below.

Acute Oral Toxicity (Following OECD Guideline 423)

An acute oral toxicity study would typically involve the administration of a single dose of
Aklomide to a group of laboratory animals, usually rats. The animals would be observed for a
period of 14 days for signs of toxicity and mortality.

Caption: General workflow for an acute oral toxicity study.

Subchronic Oral Toxicity (Following OECD Guideline
408)

A 90-day subchronic oral toxicity study would involve the daily administration of Aklomide to
animals (e.g., rats) at three or more dose levels.
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Caption: Key stages of a subchronic oral toxicity study.

Genotoxicity, Carcinogenicity, and Reproductive
Toxicity

There is no publicly available information regarding the genotoxic, carcinogenic, or
reproductive and developmental toxicity of Aklomide. Standard assays to evaluate these
endpoints would include:

o Genotoxicity: Ames test (bacterial reverse mutation assay), in vitro and in vivo micronucleus
assays, and chromosomal aberration tests.

o Carcinogenicity: Long-term (typically 2-year) animal bioassays.

o Reproductive and Developmental Toxicity: Two-generation reproductive toxicity studies and
prenatal developmental toxicity studies.

Mechanism of Action

The mechanism of toxic action for Aklomide has not been elucidated in the available literature.
Based on its chemical structure, a 2-chloro-4-nitrobenzamide, potential mechanisms could
involve metabolic activation of the nitro group or reactions involving the chloro-substituted
aromatic ring. However, without experimental data, this remains speculative.
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Caption: Hypothetical pathway for Aklomide-induced toxicity.

Conclusion

The toxicological profile of Aklomide is largely incomplete based on publicly accessible data.
While GHS classifications indicate potential for acute oral toxicity and irritation, the absence of
quantitative data such as LDso and NOAEL values, along with the lack of studies on chronic
exposure, genotoxicity, carcinogenicity, and reproductive toxicity, represents a significant data
gap. For a comprehensive understanding of the toxicological risks associated with Aklomide,
detailed experimental studies following established international guidelines are required.
Researchers and drug development professionals should exercise caution and consider the
need for de novo toxicological evaluation when handling or considering this compound for
further development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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